Cas no 338393-19-4 (2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate)

• Product Name: 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate
• CAS No: 338393-19-4
• MDL: MFCD01315384
• CID: 4646785
• Update Time: 2025-06-30

2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate

• MDL： MFCD01315384

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate

Introduction to 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate (CAS No. 338393-19-4)

2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate, identified by the CAS number 338393-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this compound, including its benzamido and dicarboxylate functional groups, make it a promising candidate for further investigation in various therapeutic contexts.

The molecular structure of 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate incorporates several key pharmacophoric elements that are often associated with biological activity. The presence of the benzamido group suggests potential interactions with biological targets such as enzymes and receptors, while the dicarboxylate moiety can enhance solubility and binding affinity. These features are particularly relevant in the design of small-molecule inhibitors and modulators.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The specific substitution pattern in 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate may contribute to its unique pharmacological properties, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the thiophene core with the benzamido and dicarboxylate groups creates a multifunctional platform that can be modified to target specific biological pathways. Researchers have been particularly interested in its ability to interact with proteins involved in cell signaling and proliferation, which are often dysregulated in diseases such as cancer.

Recent studies have highlighted the importance of thiophene derivatives in developing novel therapeutic agents. For instance, certain thiophene-based compounds have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in tumor growth and metastasis. The structural features of 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate align well with these findings, suggesting that it may exhibit similar inhibitory effects.

The synthesis of 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzamido group at the 5-position of the thiophene ring and the attachment of the (2-methoxy-2-oxoethyl) side chain at the 3-position are critical steps in its construction. These synthetic strategies have been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that 2,4-dimethyl 5-benzamido-3-(2-methoxy-2-oxoethyl)thiophene-2,4-dicarboxylate may possess properties that make it useful in therapeutic applications. For example, its ability to modulate enzyme activity could be exploited to develop drugs that target specific disease pathways. Additionally, its structural complexity may allow for further derivatization to enhance potency and selectivity.

The potential applications of this compound extend beyond oncology. Researchers are also exploring its use in treating inflammatory diseases and neurological disorders. The benzamido group is known to interact with inflammatory mediators and neurotransmitter receptors, which could provide a basis for developing anti-inflammatory or neuroprotective agents.

The chemical properties of 338393-19-4, such as its solubility and stability under various conditions, are important factors to consider in drug development. These properties influence how the compound behaves in biological systems and during formulation processes. Preliminary data indicate that this compound exhibits good solubility in aqueous buffers at neutral pH, which is advantageous for drug delivery systems.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 338393-19-4 will play an increasingly important role in drug discovery pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. Further investigation into their biological activities will be essential to realize their full potential as pharmaceutical agents.

The development of novel drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 338393-19-4 underscores the importance of basic research in identifying promising candidates for further development. By understanding their chemical properties and biological effects, researchers can design more effective drugs that meet unmet medical needs.